1-(4-ethylphenyl)-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea

Specification

• CAS No.: 894018-83-8
• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.423
• IUPAC Name: 1-(4-ethylphenyl)-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea
• Standard InChI: InChI=1S/C20H23N3O2/c1-3-15-6-8-16(9-7-15)21-20(25)22-17-12-19(24)23(13-17)18-10-4-14(2)5-11-18/h4-11,17H,3,12-13H2,1-2H3,(H2,21,22,25)
• Standard InChI Key: XKPGSAMHKPAMNT-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NC(=O)NC2CC(=O)N(C2)C3=CC=C(C=C3)C

Introduction

1-(4-ethylphenyl)-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea is a synthetic organic compound belonging to the class of urea derivatives. It features a complex structure, including a urea group and a pyrrolidinone ring, which makes it of interest in medicinal chemistry and pharmacology. The compound's unique configuration suggests potential applications in drug development and biological research.

Synthesis

The synthesis of 1-(4-ethylphenyl)-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea typically involves multi-step organic reactions. Key factors in these reactions include temperature, pressure, and the use of catalysts to optimize yield and purity. Purification steps often involve recrystallization or chromatography to isolate the final product effectively.

Potential Applications and Research Findings

Research indicates that compounds with similar structures have shown activity against specific biological pathways, suggesting that this compound may also exhibit relevant pharmacological effects. The mechanism of action likely involves interactions with biological targets such as enzymes or receptors, potentially acting as an inhibitor or activator.

Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity	Unique Aspects
1-(4-ethylphenyl)-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea	Urea group and pyrrolidinone ring	Potential pharmacological effects	Complex structure with aromatic rings
N,N-diethyl-2-[2-[1-(4-ethylphenyl)-5-oxopyrrolidin-3-yl]benzimidazol-1-yl]acetamide	Benzimidazole core linked to pyrrolidinone	Promising activities in medicinal chemistry	Dual functionality from benzimidazole and pyrrolidine components
1-(4-methylphenyl)-5-hydroxypyrrolidin	Pyrrolidine ring	Antioxidant properties	Hydroxyl group enhances solubility

Future Research Directions

Further studies are needed to fully elucidate the biological activity and therapeutic potential of 1-(4-ethylphenyl)-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea. This includes investigating its binding affinity and specificity to biological targets, which could provide insights into its potential applications in drug development.